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Cat. No.: B1669885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DCE_254, chemically identified as Bromfenvinphos-methyl, is an organophosphate compound

with the systematic IUPAC name [2-Bromo-1-(2,4-dichlorophenyl)ethenyl] dimethyl phosphate.

It is also known by synonyms such as IPO-63 and its CAS number 13104-21-7. Primarily

utilized as an insecticide and acaricide, its biological activity stems from its potent inhibition of

the enzyme acetylcholinesterase (AChE). This document provides a comprehensive technical

overview of its chemical structure, properties, mechanism of action, synthesis, biological

activity, and relevant experimental protocols.

Chemical Structure and Properties
Bromfenvinphos-methyl is a complex molecule featuring a dichlorophenyl group attached to a

bromoethenyl phosphate moiety.

Chemical Formula: C₁₀H₁₀BrCl₂O₄P

Molecular Weight: 375.97 g/mol

Appearance: Colorless to pale yellow liquid with a distinct odor.[1]

Solubility: It exhibits moderate solubility in organic solvents and has limited solubility in water.

[1]
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Table 1: Physicochemical Properties of Bromfenvinphos-methyl

Property Value Reference

Molecular Formula C₁₀H₁₀BrCl₂O₄P PubChem

Molecular Weight 375.97 g/mol [2]

Melting Point 65.5-67 °C [2]

Boiling Point 210.6°C [2]

Density 1.630±0.06 g/cm³ (Predicted) [2]

Storage Temperature Approx. 4°C [2]

Synthesis
While specific industrial synthesis protocols are proprietary, the synthesis of organophosphate

insecticides like Bromfenvinphos-methyl generally involves the reaction of a substituted phenol

with a phosphorylating agent. A plausible synthetic route would involve the Perkow reaction,

where a trialkyl phosphite reacts with an α-halo ketone. In the case of Bromfenvinphos-methyl,

this would likely involve the reaction of trimethyl phosphite with a halogenated 2,4-

dichloroacetophenone precursor.

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of action of Bromfenvinphos-methyl is the inhibition of

acetylcholinesterase (AChE), a critical enzyme in the nervous system of both insects and

mammals.

AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline

and acetic acid, a process essential for terminating nerve impulses at cholinergic synapses. By

inhibiting AChE, Bromfenvinphos-methyl leads to an accumulation of ACh in the synaptic cleft.

This results in continuous stimulation of cholinergic receptors, leading to hyperactivity,

paralysis, and ultimately death of the target pest.
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Studies on human erythrocyte acetylcholinesterase have shown that Bromfenvinphos-methyl

exhibits a mixed type of inhibition. At lower concentrations, it acts as a competitive inhibitor,

increasing the Michaelis constant (Km) without affecting the maximum velocity (Vmax). At

higher concentrations, it demonstrates non-competitive characteristics, decreasing Vmax and

increasing Km.
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Mechanism of Acetylcholinesterase Inhibition.

Biological Activity and Toxicity
Bromfenvinphos-methyl is effective against a broad spectrum of insect pests. However, its non-

specific mechanism of action also poses a risk to non-target organisms, including mammals.

Table 2: Acute Toxicity of Bromfenvinphos-methyl in Rats

Exposure
Route

Test Species Value Reference

Oral LD50 Rat 240 mg/kg [3]

Dermal LD50 Rabbit Not Found

Inhalation LC50 Rat
>2.32 mg/L/4

hour
[4]

Metabolism
The metabolism of Bromfenvinphos-methyl in mammals, such as rats, proceeds through

several pathways. The primary routes of biotransformation involve demethylation and

hydrolysis of the phosphate ester bond. This leads to the formation of desmethyl
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dimethylvinphos, which is subsequently hydrolyzed to 2,4-dichlorophenacyl chloride. This

intermediate is further metabolized to compounds such as 2,4-dichloromandelic acid and 1-

(2,4-dichlorophenyl)ethanol, which can be conjugated (e.g., with glucuronic acid) and excreted.

[5]
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Metabolic Pathway of Bromfenvinphos-methyl.

Experimental Protocols
Acetylcholinesterase Inhibition Assay (Ellman's Method)
This colorimetric assay is a standard method for determining AChE activity and its inhibition by

compounds like Bromfenvinphos-methyl.

Materials:

Acetylcholinesterase (AChE) solution (from bovine erythrocytes or recombinant human)

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

Acetylthiocholine iodide (ATCI)

Phosphate buffer (pH 8.0)

Bromfenvinphos-methyl solutions of varying concentrations

96-well microplate

Microplate reader
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Procedure:

Prepare working solutions of AChE, DTNB, and ATCI in phosphate buffer.

In a 96-well plate, add 25 µL of different concentrations of the Bromfenvinphos-methyl

solution to the test wells. Add 25 µL of buffer to the control wells.

Add 50 µL of AChE solution to all wells and incubate at room temperature for a specified time

(e.g., 15 minutes).

Add 50 µL of DTNB solution to all wells.

Initiate the reaction by adding 25 µL of ATCI solution to all wells.

Immediately measure the absorbance at 412 nm at regular intervals (e.g., every minute for

10 minutes) using a microplate reader.

The rate of reaction is determined by the change in absorbance over time. The percentage of

inhibition is calculated using the formula: % Inhibition = [(Rate of control - Rate of sample) /

Rate of control] x 100
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Workflow for Acetylcholinesterase Inhibition Assay.
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Environmental Fate
Bromfenvinphos-methyl's persistence and mobility in the environment are influenced by factors

such as soil type, temperature, and microbial activity. Organophosphates are generally

susceptible to hydrolysis, particularly under alkaline conditions. In soil, microbial degradation is

a significant pathway for its dissipation. Photolysis may also contribute to its breakdown in the

presence of sunlight. Due to its potential for off-target toxicity, understanding its environmental

fate is crucial for risk assessment.

Conclusion
DCE_254, or Bromfenvinphos-methyl, is a potent organophosphate insecticide whose efficacy

is derived from the irreversible inhibition of acetylcholinesterase. This technical guide has

provided an in-depth overview of its chemical properties, mechanism of action, toxicity, and

metabolism. The provided experimental protocol for AChE inhibition serves as a foundational

method for its characterization. Further research into more selective and environmentally

benign alternatives remains a critical area of investigation in the field of pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. BROMFENVINPHOS-METHYL | 13104-21-7 [chemicalbook.com]

3. RTECS NUMBER-DD6650000-Chemical Toxicity Database [drugfuture.com]

4. assets.greenbook.net [assets.greenbook.net]

5. Metabolic demethylation of the insecticide dimethylvinphos in rats, in dogs, and in vitro -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: DCE_254 (Bromfenvinphos-
methyl)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669885#dce-254-chemical-structure]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1669885?utm_src=pdf-body
https://www.benchchem.com/product/b1669885?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/2023-11/ASCCT2023_Hull_Inhalation_FD_VH.pdf
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB6696656.htm
https://www.drugfuture.com/toxic/q23-q38.html
https://assets.greenbook.net/18-01-09-05-09-2024-Omni_Brand_T-Methyl_70_WP_-_sds.pdf
https://pubmed.ncbi.nlm.nih.gov/1007319/
https://pubmed.ncbi.nlm.nih.gov/1007319/
https://www.benchchem.com/product/b1669885#dce-254-chemical-structure
https://www.benchchem.com/product/b1669885#dce-254-chemical-structure
https://www.benchchem.com/product/b1669885#dce-254-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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